Cas no 865248-20-0 (ethyl 2-(2Z)-2-(3-phenoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(3-phenoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865248-20-0
• MF: C₂₄H₂₁N₃O₆S₂
• MW: 511.570043325424
• CID: 6233748
• PubChem ID: 4390204
• Update Time: 2025-06-10

ethyl 2-(2Z)-2-(3-phenoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-(3-phenoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• ethyl 2-[2-(3-phenoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• 865248-20-0
• F1366-3003
• AKOS024607492
• (Z)-ethyl 2-(2-((3-phenoxybenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• ethyl 2-[(2Z)-2-[(3-phenoxybenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate

• Inchi： 1S/C24H21N3O6S2/c1-2-32-22(28)15-27-20-12-11-19(35(25,30)31)14-21(20)34-24(27)26-23(29)16-7-6-10-18(13-16)33-17-8-4-3-5-9-17/h3-14H,2,15H2,1H3,(H2,25,30,31)/b26-24-
• InChI Key： SYMCCIIGIFJZCF-LCUIJRPUSA-N
• SMILES： S1/C(=N\C(C2C=CC=C(C=2)OC2C=CC=CC=2)=O)/N(CC(=O)OCC)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 511.08717775g/mol
• Monoisotopic Mass: 511.08717775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 162Ų

Additional information on ethyl 2-(2Z)-2-(3-phenoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Comprehensive Analysis of Ethyl 2-(2Z)-2-(3-phenoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865248-20-0)

The compound ethyl 2-(2Z)-2-(3-phenoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865248-20-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a benzothiazole core and sulfamoyl functionality, makes it a subject of interest for scientists exploring novel bioactive molecules. The Z-configuration of the imino group adds a layer of stereochemical complexity, which is often crucial for biological activity.

In recent years, the demand for sulfonamide derivatives has surged due to their broad-spectrum applications in drug discovery. Researchers are particularly intrigued by the 3-phenoxybenzoyl moiety in this compound, as it resembles structural motifs found in potent enzyme inhibitors. The ethyl acetate side chain further enhances its solubility, making it a viable candidate for formulation studies. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in modern drug design.

One of the most frequently asked questions in scientific forums is: "How does the sulfamoyl group influence the pharmacokinetics of benzothiazole derivatives?" Studies suggest that the sulfamoyl unit in 865248-20-0 may contribute to enhanced binding affinity with target proteins, particularly those involved in inflammatory pathways. This has sparked interest in its potential as a scaffold for developing anti-inflammatory agents, a hot topic given the global focus on chronic diseases.

From a synthetic chemistry perspective, the Z-imino configuration in ethyl 2-(2Z)-2-(3-phenoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate presents unique challenges. Chemists often debate the optimal conditions for achieving high stereoselectivity during its preparation. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing such compounds with higher yields and purity, addressing a key pain point in industrial-scale manufacturing.

Environmental considerations are also paramount. The phenoxybenzoyl segment raises questions about biodegradability, a concern mirrored in searches like "eco-friendly benzothiazole derivatives." While 865248-20-0 is not classified as hazardous, its environmental impact warrants further study—a reflection of the broader shift toward green chemistry in the pharmaceutical sector.

In analytical applications, the compound’s UV-active benzothiazole ring makes it detectable at low concentrations, a feature leveraged in HPLC method development. This is particularly relevant given the increasing regulatory emphasis on impurity profiling. Laboratories frequently search for "HPLC protocols for sulfonamide-containing heterocycles," underscoring the practical relevance of this molecule.

Looking ahead, the versatility of CAS No. 865248-20-0 positions it as a promising candidate for structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications, catering to the rising demand for fragment-based drug discovery approaches. As AI-driven molecular modeling gains traction, compounds like this serve as valuable datasets for training predictive algorithms—a synergy between experimental and computational chemistry.